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Compound of Interest

Compound Name: Pyrene-1,6-dicarbonitrile

Cat. No.: B15505028 Get Quote

Disclaimer: Specific health and safety data for Pyrene-1,6-dicarbonitrile is not readily

available. This guide has been developed using data from the closely related compound,

Pyrene (CAS No. 129-00-0), as a surrogate. The toxicological and physical properties of

Pyrene-1,6-dicarbonitrile may differ. Researchers, scientists, and drug development

professionals should handle this compound with extreme caution and conduct a thorough risk

assessment before use.

This technical guide provides an in-depth overview of the health and safety considerations for

Pyrene, intended to serve as a reference for handling Pyrene-1,6-dicarbonitrile until specific

data becomes available.

Hazard Identification and Classification
Pyrene is classified as a hazardous substance with potential for serious health and

environmental effects. The Globally Harmonized System (GHS) classification for Pyrene is as

follows:

Table 1: GHS Classification for Pyrene
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Hazard Class Category Hazard Statement

Carcinogenicity 1A/1B H350: May cause cancer[1][2]

Acute Aquatic Toxicity 1
H400: Very toxic to aquatic

life[2][3]

Chronic Aquatic Toxicity 1
H410: Very toxic to aquatic life

with long lasting effects[1][2][3]

Acute Toxicity (Oral) 4 H302: Harmful if swallowed[2]

Skin Irritation 2 H315: Causes skin irritation[2]

Eye Irritation 2A
H319: Causes serious eye

irritation[2]

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation[2]

Signal Word: Danger[1]

Hazard Pictograms:

Caption: GHS Hazard Pictograms for Pyrene.

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is crucial for safe handling

and storage.

Table 2: Physical and Chemical Properties of Pyrene
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Property Value

Appearance Yellow solid[3][4]

Odor Odorless[3][4]

Molecular Formula C16H10[1]

Molecular Weight 202.25 g/mol [1]

Melting Point 148 - 152 °C / 298.4 - 305.6 °F[3][4]

Boiling Point 393 - 404 °C / 739.4 - 759.2 °F @ 760 mmHg[4]

Flash Point 210 °C / 410 °F[3][4]

Solubility in Water Practically insoluble[3]

Specific Gravity 1.271 @ 23 °C

Toxicological Information
Exposure to Pyrene can have significant health consequences. The primary routes of exposure

are inhalation, ingestion, and skin contact.

Table 3: Toxicological Data for Pyrene
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Endpoint Result Species Reference

Acute Oral Toxicity

(LD50)
800 mg/kg Mouse

Acute Oral Toxicity

(LD50)
2700 mg/kg Rat [5]

Carcinogenicity

Classified as a

carcinogen (Category

1A/1B)

[1][2]

Mutagenicity

Mutagenic for

mammalian somatic

cells and

bacteria/yeast

Skin Irritation Causes skin irritation [2]

Eye Irritation
Causes serious eye

irritation
[2]

Respiratory Irritation
May cause respiratory

irritation
[2]

Specific Target Organ

Toxicity (Single

Exposure)

Central nervous

system (CNS)
[4]

Specific Target Organ

Toxicity (Repeated

Exposure)

Liver [4]

Experimental Protocols:

Detailed experimental protocols for the toxicological studies cited are not available in the

provided safety data sheets. The LD50 values are typically determined through standardized

acute toxicity studies (e.g., OECD Guideline 401). Carcinogenicity and mutagenicity are

assessed through a battery of in vitro and in vivo assays.
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Routes of Exposure

Potential Health Effects

Inhalation

CarcinogenicityIrritation

Ingestion
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Skin Contact
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Caption: Potential Health Effects from Pyrene Exposure.

First-Aid Measures
In the event of exposure, immediate and appropriate first-aid is critical.

Table 4: First-Aid Measures for Pyrene Exposure

Exposure Route First-Aid Procedure

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Get medical attention if

symptoms occur.[4]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. If skin irritation persists, call a

physician.[3][4]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[3]

Ingestion

Clean mouth with water and drink afterwards

plenty of water. Get medical attention if

symptoms occur.[3]
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Emergency Response Workflow:

Emergency First-Aid Workflow

Exposure Occurs Assess Exposure Route

Move to Fresh Air

Inhalation Wash with Plenty of Water
Skin Contact

Rinse Eyes for 15 minsEye Contact

Rinse Mouth, Drink Water
Ingestion

Seek Medical Attention Monitor for Symptoms

Click to download full resolution via product page

Caption: Emergency First-Aid Workflow for Pyrene Exposure.

Handling and Storage
Proper handling and storage procedures are essential to minimize the risk of exposure.

Handling:

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.[1][4]

Use in a well-ventilated area or under a chemical fume hood.

Avoid dust formation.[4]

Do not eat, drink, or smoke when handling.

Wash hands thoroughly after handling.
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Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

Keep away from strong oxidizing agents.[4]

Store locked up.[1]

Accidental Release Measures
In the event of a spill, follow these procedures:

Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Avoid dust formation.[4]

Environmental Precautions: Do not let this chemical enter the environment.[6] Prevent

product from entering drains.

Containment and Cleaning: Sweep up and shovel into suitable containers for disposal. Avoid

generating dust.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide, dry chemical powder, or

appropriate foam.

Specific Hazards: Forms explosive mixtures with air on intense heating.[1]

Protective Equipment: Wear self-contained breathing apparatus and full protective gear.[4]

Ecological Information
Pyrene is very toxic to aquatic life, with long-lasting effects.[1][2][3][4][5]

Table 5: Ecotoxicity Data for Pyrene
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Organism Test Result

Oncorhynchus mykiss

(Rainbow Trout)
LC50 (96h) > 2 mg/L

Water Flea (Daphnia) EC50 (48h) 1.8 mg/L

Freshwater Algae EC50 (48h) 0.002-0.003 mg/L

It is imperative to prevent this substance from entering soil, watercourses, or sewer systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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